1-[2-(4-fluorophenyl)-2-hydroxyethyl]-N-(3-methylphenyl)-1H-1,2,4-triazole-3-carboxamide
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Overview
Description
1-[2-(4-fluorophenyl)-2-hydroxyethyl]-N-(3-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is a useful research compound. Its molecular formula is C18H17FN4O2 and its molecular weight is 340.358. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- Compound synthesis and crystal structure determination are key aspects of research involving 1,2,4-triazole derivatives. For example, Hao et al. (2017) synthesized a related compound and analyzed its crystal structure, providing insights into its molecular conformation and interactions (Hao et al., 2017).
Biological Activities
- The biological activities of these compounds, particularly in relation to cancer, have been a focus of research. Lei et al. (2014) synthesized new anticancer nucleosides based on 1,2,4-triazole nucleosides, demonstrating the potential of these compounds in cancer treatment (Lei et al., 2014).
Antimicrobial Studies
- Antimicrobial properties of 1,2,4-triazole derivatives have been explored. Desabattina et al. (2014) synthesized a new class of 1,2,4-triazole derivatives and found that halogen-substituted compounds exhibited strong antimicrobial properties (Desabattina et al., 2014).
Fluorescent Probes in Bioimaging
- These compounds have applications in bioimaging. Iniya et al. (2014) developed a triazole-based fluorescent chemosensor for Zn2+ imaging, showcasing the utility of these compounds in biological imaging applications (Iniya et al., 2014).
Enzyme Inhibition Studies
- The enzyme inhibition potential of triazole derivatives has been investigated, with implications for treating diseases like Alzheimer's and diabetes. Saleem et al. (2018) synthesized a compound showing moderate enzyme inhibition potential, highlighting the therapeutic potential of these molecules (Saleem et al., 2018).
Herbicidal Activity
- Some 1,2,4-triazole derivatives show promise as herbicides. Fan et al. (2015) developed an efficient synthetic method for the herbicide carfentrazone-ethyl, indicating the agricultural applications of these compounds (Fan et al., 2015).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
1-[2-(4-fluorophenyl)-2-hydroxyethyl]-N-(3-methylphenyl)-1,2,4-triazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN4O2/c1-12-3-2-4-15(9-12)21-18(25)17-20-11-23(22-17)10-16(24)13-5-7-14(19)8-6-13/h2-9,11,16,24H,10H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFRFDBILDKGUQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=NN(C=N2)CC(C3=CC=C(C=C3)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.